Cas no 1660110-83-7 (2-Cyclobutylmorpholine hydrochloride)

2-Cyclobutylmorpholine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Morpholine, 2-cyclobutyl-, hydrochloride
- 2-Cyclobutylmorpholine hydrochloride
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- Inchi: 1S/C8H15NO.ClH/c1-2-7(3-1)8-6-9-4-5-10-8;/h7-9H,1-6H2;1H
- InChI Key: DTOVINQEHAKOTE-UHFFFAOYSA-N
- SMILES: C1(C2OCCNC2)CCC1.Cl
2-Cyclobutylmorpholine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7434462-2.5g |
2-cyclobutylmorpholine hydrochloride |
1660110-83-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
Enamine | EN300-7434462-5.0g |
2-cyclobutylmorpholine hydrochloride |
1660110-83-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
Enamine | EN300-7434462-0.1g |
2-cyclobutylmorpholine hydrochloride |
1660110-83-7 | 95.0% | 0.1g |
$366.0 | 2025-03-11 | |
1PlusChem | 1P021XT2-1g |
2-cyclobutylmorpholinehydrochloride |
1660110-83-7 | 95% | 1g |
$1369.00 | 2024-06-19 | |
1PlusChem | 1P021XT2-250mg |
2-cyclobutylmorpholinehydrochloride |
1660110-83-7 | 95% | 250mg |
$710.00 | 2024-06-19 | |
1PlusChem | 1P021XT2-2.5g |
2-cyclobutylmorpholinehydrochloride |
1660110-83-7 | 95% | 2.5g |
$2622.00 | 2024-06-19 | |
Aaron | AR021Y1E-250mg |
2-cyclobutylmorpholinehydrochloride |
1660110-83-7 | 95% | 250mg |
$746.00 | 2025-02-14 | |
Aaron | AR021Y1E-100mg |
2-cyclobutylmorpholinehydrochloride |
1660110-83-7 | 95% | 100mg |
$529.00 | 2025-02-14 | |
Chemenu | CM536218-10g |
2-Cyclobutylmorpholine hydrochloride |
1660110-83-7 | 95%+ | 10g |
$4308 | 2022-12-31 | |
Enamine | EN300-7434462-10.0g |
2-cyclobutylmorpholine hydrochloride |
1660110-83-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 |
2-Cyclobutylmorpholine hydrochloride Related Literature
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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4. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
Additional information on 2-Cyclobutylmorpholine hydrochloride
2-Cyclobutylmorpholine Hydrochloride: A Comprehensive Overview
2-Cyclobutylmorpholine hydrochloride (CAS No. 1660110-83-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique chemical structure, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements in research related to 2-cyclobutylmorpholine hydrochloride, providing a comprehensive understanding of its significance in contemporary scientific studies.
The chemical structure of 2-cyclobutylmorpholine hydrochloride is notable for its cyclobutane ring fused with a morpholine moiety. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for creating molecules with enhanced pharmacokinetic profiles, thereby improving drug delivery systems.
One of the most promising areas of research involving 2-cyclobutylmorpholine hydrochloride is its application in medicinal chemistry. Scientists have investigated its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. By incorporating this compound into drug design strategies, researchers aim to develop more effective therapies for conditions such as cancer and inflammatory diseases. The cyclobutane ring within the molecule has been shown to enhance binding affinity to target proteins, a property that is highly desirable in drug development.
In addition to its pharmacological applications, 2-cyclobutylmorpholine hydrochloride has also been studied for its role in polymer chemistry. Its ability to act as a versatile monomer has led to the creation of novel polymeric materials with improved mechanical and thermal properties. Recent advancements in this field have demonstrated the potential of this compound in developing high-performance polymers for use in electronics and advanced materials.
The synthesis of 2-cyclobutylmorpholine hydrochloride involves a multi-step process that typically begins with the preparation of cyclobutane derivatives. These derivatives are then subjected to nucleophilic substitution reactions to introduce the morpholine group. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.
Recent studies have also focused on the environmental impact of 2-cyclobutylmorpholine hydrochloride. Scientists are investigating its biodegradability and toxicity profiles to assess its safety for large-scale industrial applications. Preliminary findings suggest that the compound exhibits low toxicity, making it a viable option for use in eco-friendly chemical processes.
In conclusion, 2-cyclobutylmorpholine hydrochloride (CAS No. 1660110-83-7) is a compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in drug development, polymer chemistry, and material science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.
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